Cas no 1867136-48-8 (Thalassotalic acid A)

• Product Name: Thalassotalic acid A
• CAS No: 1867136-48-8
• MF: C₁₉H₂₇NO₄
• MW: 333.421985864639
• CID: 5042360
• PubChem ID: 127050170
• Update Time: 2024-03-01

Thalassotalic acid A Chemical and Physical Properties

Names and Identifiers

• Thalassotalic acid A
• BDBM50168143
• (Z)-2-(decanoylamino)-3-(4-hydroxyphenyl)prop-2-enoic acid
• CHEMBL3805523
• 1867136-48-8
• CHEBI:227321
• Thalabetaotalic acid A

• Inchi： 1S/C19H27NO4/c1-2-3-4-5-6-7-8-9-18(22)20-17(19(23)24)14-15-10-12-16(21)13-11-15/h10-14,21H,2-9H2,1H3,(H,20,22)(H,23,24)/b17-14-
• InChI Key： LCWMLAAWWWWZBR-VKAVYKQESA-N
• SMILES： O=C(CCCCCCCCC)N/C(/C(=O)O)=C\C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 333.19400834g/mol
• Monoisotopic Mass: 333.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 86.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-alpha amino acids